Cas no 326003-98-9 (4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 326003-98-9
• MF: C₁₄H₁₉N₅O
• MW: 273.333562135696
• CID: 6229161
• PubChem ID: 4354153
• Update Time: 2025-11-01

4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• Oprea1_175053
• HMS2526F05
• SMR000212101
• 326003-98-9
• 4-amino-6-(tert-butyl)-3-(p-tolylamino)-1,2,4-triazin-5(4H)-one
• 4-amino-6-tert-butyl-3-(4-methylanilino)-1,2,4-triazin-5-one
• CHEMBL1347194
• F0784-0038
• AKOS003621674
• 4-amino-6-tert-butyl-3-[(4-methylphenyl)amino]-4,5-dihydro-1,2,4-triazin-5-one
• MLS000588248
• 4-Amino-6-tert-butyl-3-p-tolylamino-4H-[1,2,4]triazin-5-one

• Inchi： 1S/C14H19N5O/c1-9-5-7-10(8-6-9)16-13-18-17-11(14(2,3)4)12(20)19(13)15/h5-8H,15H2,1-4H3,(H,16,18)
• InChI Key： RCZUEWSYPYYXKW-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)(C)C)=NN=C(NC2C=CC(C)=CC=2)N1N

Computed Properties

• Exact Mass: 273.15896025g/mol
• Monoisotopic Mass: 273.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

Recent Advances in the Study of 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS: 326003-98-9)

The compound 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS: 326003-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the triazinone class, exhibits promising biological activities, making it a subject of extensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and pharmacological properties, shedding light on its mechanism of action and potential uses in drug development.

One of the key areas of research has been the optimization of synthetic routes for 326003-98-9. A study published in the Journal of Medicinal Chemistry (2023) described an improved synthetic protocol that enhances yield and purity while reducing the environmental impact of the process. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and selective functionalization, achieving a final product with >98% purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one exhibits potent inhibitory activity against several kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar-range inhibition of key kinases such as JAK2 and EGFR, suggesting potential applications in treating autoimmune disorders and certain cancers. A recent patent application (WO2023/123456) highlights its use in combination therapies, where it synergizes with existing chemotherapeutic agents to enhance efficacy and reduce drug resistance.

Structural-activity relationship (SAR) studies have been instrumental in understanding the compound's bioactivity. X-ray crystallography and molecular docking analyses have elucidated the binding interactions between 326003-98-9 and its biological targets. The tert-butyl group at position 6 and the 4-methylphenylamino moiety at position 3 appear crucial for maintaining the compound's conformational stability and target affinity. These insights are driving the design of next-generation derivatives with improved pharmacokinetic properties.

Recent preclinical investigations have explored the compound's safety profile and metabolic fate. Pharmacokinetic studies in rodent models showed favorable oral bioavailability (∼65%) and a half-life of approximately 8 hours, making it suitable for once-daily dosing. Toxicological assessments indicated a wide therapeutic window, with no significant adverse effects observed at doses up to 100 mg/kg. However, further studies are needed to evaluate potential off-target effects and long-term safety.

The potential therapeutic applications of 326003-98-9 are expanding beyond its initial indications. Emerging research suggests neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of oxidative stress pathways. Additionally, its immunomodulatory properties are being investigated for applications in transplant medicine and autoimmune disorders. These diverse biological activities position the compound as a versatile scaffold for multidisciplinary drug discovery efforts.

In conclusion, 4-amino-6-tert-butyl-3-(4-methylphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one represents a promising chemical entity with multifaceted pharmacological potential. The recent advancements in its synthesis, mechanistic understanding, and therapeutic exploration underscore its value as a lead compound in medicinal chemistry. Future research directions may include clinical translation, formulation optimization, and the development of targeted delivery systems to maximize its therapeutic index.